Cas no 1477901-19-1 (1-Methyl-5-(2,2,2-trifluoro-ethoxy)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-5-(2,2,2-trifluoro-ethoxy)-1H-pyrazole-3-carboxylic acid
• CAS No: 1477901-19-1
• MF: C₇H₇F₃N₂O₃
• MW: 224.137292146683
• CID: 5151088
• Update Time: 2025-05-23

1-Methyl-5-(2,2,2-trifluoro-ethoxy)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-(2,2,2-trifluoro-ethoxy)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1-methyl-5-(2,2,2-trifluoroethoxy)-

• Inchi： 1S/C7H7F3N2O3/c1-12-5(15-3-7(8,9)10)2-4(11-12)6(13)14/h2H,3H2,1H3,(H,13,14)
• InChI Key： NGNKJRCJBNYIDS-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC(F)(F)F)=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-5-(2,2,2-trifluoro-ethoxy)-1H-pyrazole-3-carboxylic acid

Introduction to 1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid

1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1477901-19-1) is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The molecule's structure is characterized by a pyrazole ring substituted with a methyl group at position 1, a trifluoroethoxy group at position 5, and a carboxylic acid group at position 3. These substituents contribute to its unique chemical reactivity and functional properties.

The synthesis of 1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. The use of microwave-assisted synthesis and catalytic methods has significantly streamlined the production process, making it more environmentally friendly and cost-effective. Researchers have also explored the use of biocatalysts for the synthesis of this compound, which aligns with the growing trend toward sustainable chemical manufacturing.

One of the most notable applications of 1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid is in the development of herbicides. Studies have shown that this compound exhibits excellent herbicidal activity against a wide range of weeds without causing significant harm to crops. Its ability to selectively inhibit key enzymes involved in plant metabolism makes it a promising candidate for next-generation agricultural chemicals. Recent research has focused on optimizing its bioavailability and reducing its environmental footprint by modifying its formulation and application methods.

In addition to its agricultural applications, 1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid has shown potential in the pharmaceutical industry as a lead compound for drug development. Its unique structure allows it to interact with various biological targets, including protein kinases and receptors, making it a valuable tool in medicinal chemistry. Researchers have explored its role in treating diseases such as cancer and inflammatory disorders by modulating these targets. Preclinical studies have demonstrated promising results, paving the way for further investigation into its therapeutic potential.

The environmental impact of 1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid has also been a topic of interest among scientists. Studies have evaluated its degradation pathways under different environmental conditions, such as soil and aquatic systems. Results indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects and ensure its safe use in agricultural practices.

Recent advancements in computational chemistry have provided new insights into the molecular properties of 1-Methyl-5-(2,2,2-Trifluoro-Ethoxy)-1H-Pyrazole-3-Carboxylic Acid. Quantum mechanical calculations have been used to predict its electronic structure and reactivity patterns, which has aided in designing more efficient synthetic routes and optimizing its biological activity. These computational tools have also been instrumental in identifying potential off-target effects and improving the selectivity of this compound for specific biological systems.

In conclusion, 1-Methyl-5-(Trifluoroethoxy)-Pyrazole Carboxylic Acid (CAS No. 1477901-19-1) is a versatile compound with significant potential in both agricultural and pharmaceutical fields. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it is expected to play an increasingly important role in addressing global challenges in agriculture and medicine.